1,4-Dichloro-2-(2-chloroethyl)benzene

• CAS No.: 54965-02-5
• Molecular Formula: C8H7Cl3
• Molecular Weight: 209.5 g/mol
• IUPAC Name: 1,4-dichloro-2-(2-chloroethyl)benzene
• InChI: InChI=1S/C8H7Cl3/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5H,3-4H2
• InChI Key: ZCLRNCLVHYHSFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CCCl)Cl

Description

1,4-Dichloro-2-(2-chloroethyl)benzene is a chlorinated aromatic compound featuring a benzene ring substituted with two chlorine atoms at the 1- and 4-positions and a 2-chloroethyl group at the 2-position. The compound’s molecular formula is inferred as C₈H₇Cl₃, with a molecular weight of 222.5 g/mol, based on structural analogs like 1,4-dichloro-2-methylbenzene (C₇H₆Cl₂, 161.03 g/mol) and 1,4-dichloro-2-(2-chloroethanesulfinyl)benzene (C₈H₇Cl₃OS, 257.56 g/mol) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,4-Dichloro-2-methylbenzene (C₇H₆Cl₂)

• Structure : Chlorine atoms at positions 1 and 4, methyl group at position 2.
• Properties : Molecular weight = 161.03 g/mol; higher volatility compared to 1,4-dichloro-2-(2-chloroethyl)benzene due to the smaller methyl substituent.

2-Bromo-1,4-dichlorobenzene (C₆H₃BrCl₂)

• Structure : Bromine replaces the chloroethyl group at position 2.
• Properties : Molecular weight ≈ 223.89 g/mol; bromine’s higher atomic mass increases density compared to chlorine analogs.
• Applications : Used in synthesizing cross-coupling intermediates, such as 1,4-dichloro-2-[(E)-2-(4-methoxyphenyl)ethenyl]benzene .

1,4-Dichloro-2-(2-chloroethanesulfinyl)benzene (C₈H₇Cl₃OS)

• Structure : A sulfinyl group (-S(O)-) links the chloroethyl chain to the benzene ring.
• Properties: Molecular weight = 257.56 g/mol; density = 1.53 g/cm³; boiling point = 399°C (predicted).

Data Tables

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	Key Applications/Properties
1,4-Dichloro-2-(2-chloroethyl)benzene	C₈H₇Cl₃	222.5 (inferred)	-	-	Potential alkylating agent
1,4-Dichloro-2-methylbenzene	C₇H₆Cl₂	161.03	-	-	Industrial solvent, intermediate
2-Bromo-1,4-dichlorobenzene	C₆H₃BrCl₂	223.89	-	-	Synthesis of ethenyl derivatives
1,4-Dichloro-2-(2-chloroethanesulfinyl)benzene	C₈H₇Cl₃OS	257.56	1.53	399 (predicted)	High polarity due to sulfinyl group

Research Implications and Gaps

• Structural Insights : The chloroethyl group’s orientation and steric effects may influence reactivity compared to methyl or bromine substituents.
• Synthetic Utility : The compound could serve as a precursor for agrochemicals or pharmaceuticals, leveraging its dual chloro and alkylating groups.